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Compound of Interest

Compound Name: 1-Chloro-3-nitrobenzene

Cat. No.: B092001

Essential Safety and Handling Guide for 1-
Chloro-3-nitrobenzene

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling, storage, and
disposal of 1-Chloro-3-nitrobenzene (CAS No. 121-73-3). Adherence to these guidelines is
essential for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Classification

1-Chloro-3-nitrobenzene is a hazardous substance that poses significant health and
environmental risks. It is classified as harmful if swallowed and causes serious eye irritation.[1]
[2] It is also very toxic to aquatic life.[3][4]

GHS Hazard Statements:
e H302: Harmful if swallowed.[1][3]
e H319: Causes serious eye irritation.[1]

e H400: Very toxic to aquatic life.[3]
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Precautionary Statements:

e P264: Wash hands and exposed skin thoroughly after handling.[1][5]

e P270: Do not eat, drink or smoke when using this product.[1][5]

e P273: Avoid release to the environment.[3][4]

e P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][5]
e P301+P317: IF SWALLOWED: Get medical help.[1]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[1][5]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling 1-Chloro-3-nitrobenzene.
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PPE Category Specification Rationale

) Protects against splashes and
] Chemical safety goggles or a _ _
Eye/Face Protection ) dust, preventing serious eye
face shield.[5][6] o
irritation.[1]

Chemical-resistant gloves

(e.g., nitrile, neoprene). A Prevents skin contact, as the
) ] flame-retardant lab coat or a substance can be harmful if
Skin Protection ) ) )
complete suit protecting absorbed through the skin.[2]
against chemicals should be [6]

worn at all times.[3][5]

A NIOSH-approved respirator
with appropriate cartridges is
) ) recommended if working Protects against inhalation of
Respiratory Protection ] ]
outside a fume hood or if harmful dust or vapors.[6]
dust/aerosols may be

generated.[5][6]

Safe Handling and Storage

Operational Plan:

e Preparation: Work in a well-ventilated area, preferably within a certified chemical fume hood.
[5] Ensure that eyewash stations and safety showers are readily accessible.[5]

» Dispensing: Carefully weigh the required amount of 1-Chloro-3-nitrobenzene in a fume
hood, avoiding the generation of dust.[5]

» Post-Handling: Thoroughly wash hands and any exposed skin with soap and water after
handling.[5] Decontaminate all equipment and work surfaces.

Storage Plan:
» Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2][5]

e The recommended storage temperature is 2-8°C.[5]
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» Store away from incompatible materials such as combustible substances, reducing agents,
strong oxidizing agents, and bases.[1][5]

e The storage area should be clearly labeled with the appropriate hazard warnings.[5]

Emergency Procedures

First Aid Measures:

Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.[1][5]

Immediately remove contaminated clothing.
) Wash the affected area with soap and plenty of
Skin Contact ] ]
water for at least 15 minutes. Seek medical

attention.[2][5]

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower
Eye Contact eyelids occasionally. Remove contact lenses if
present and easy to do. Continue rinsing. Seek

immediate medical attention.[1][2][5]

Rinse mouth with water. Do NOT induce
Ingestion vomiting. Call a physician or poison control

center immediately.[2][5]

Spill Response:
» Evacuate: Evacuate all non-essential personnel from the area.[3][4]
» Ventilate: Ensure the area is well-ventilated.[5]

o Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,
sand, vermiculite).[5] If the substance is a solid, moisten it first to prevent dusting.[1] Do not
allow the material to enter drains or waterways.[3]
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e Cleanup: Carefully sweep or scoop up the absorbed material into a labeled, sealed container
for hazardous waste disposal.[5][7]

o Decontaminate: Clean the spill area thoroughly with a suitable decontaminating agent.
e Report: Report the spill to the appropriate safety personnel.[5]

Disposal Plan

All waste containing 1-Chloro-3-nitrobenzene must be treated as hazardous waste.

e Segregation: Designate a specific, clearly labeled, and sealed container for 1-Chloro-3-
nitrobenzene waste. Do not mix with other chemical waste.[7]

o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible substances.[7]

o Disposal: Engage a licensed professional waste disposal company for final disposal.[7] The
recommended method is high-temperature incineration in a chemical incinerator.[7]

Workflow and Logical Relationships
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Safe Handling Workflow for 1-Chloro-3-nitrobenzene

Preparation
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Click to download full resolution via product page

Caption: Safe Handling Workflow for 1-Chloro-3-nitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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and industry.

Contact
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